Cas no 90389-93-8 (1-(3-iodophenyl)-N-methylmethanamine)

1-(3-iodophenyl)-N-methylmethanamine structure
90389-93-8 structure
Product Name:1-(3-iodophenyl)-N-methylmethanamine
CAS No:90389-93-8
MF:C8H10IN
MW:247.076174259186
CID:1951694
PubChem ID:457592
Update Time:2025-04-21

1-(3-iodophenyl)-N-methylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-iodophenyl)-N-methylmethanamine
    • Benzenemethanamine, 3-iodo-N-methyl-
    • (3-iodophenyl)-N-methylmethanamine
    • DA-01287
    • 90389-93-8
    • 1-(3-iodophenyl)-N-methyl-methanamine
    • SCHEMBL7432679
    • [(3-iodophenyl)methyl](methyl)amine
    • CHEMBL1178108
    • G50490
    • (3-Iodobenzyl)-methylamine
    • A1-23438
    • 3-IODO-N-METHYL-BENZENEMETHANAMINE
    • (3-Iodo-benzyl)-methyl-amine
    • DTXSID40238123
    • EN300-731722
    • Inchi: 1S/C8H10IN/c1-10-6-7-3-2-4-8(9)5-7/h2-5,10H,6H2,1H3
    • InChI Key: BESWRCDFFVBCRG-UHFFFAOYSA-N
    • SMILES: IC1=CC=CC(=C1)CNC

Computed Properties

  • Exact Mass: 246.986
  • Monoisotopic Mass: 246.986
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 95.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 1.613
  • Boiling Point: 259.3°C at 760 mmHg
  • Flash Point: 110.6°C
  • Refractive Index: 1.598

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